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Compound of Interest

Compound Name:

ALPHA-BROMO-4-

(DIETHYLAMINO)ACETOPHENO

NE

Cat. No.: B1273716 Get Quote

Technical Guide: α-Bromo-4-
(diethylamino)acetophenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of α-bromo-4-

(diethylamino)acetophenone, a key intermediate in pharmaceutical synthesis. The document

details its chemical and physical properties, a representative synthesis protocol, and its

molecular structure.

Core Compound Data
The fundamental properties of α-bromo-4-(diethylamino)acetophenone are summarized below,

providing a clear reference for laboratory use and characterization.
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Property Value Source

Molecular Formula C₁₂H₁₆BrNO [1]

Molecular Weight 270.17 g/mol [1]

IUPAC Name
2-bromo-1-[4-

(diethylamino)phenyl]ethanone
[1]

CAS Number 207986-25-2 [1]

Melting Point 50-52°C [2]

Physical Form Yellow powder [3]

Solubility Insoluble in water [2][4]

Synthesis of α-Bromo-4-
(diethylamino)acetophenone
α-Bromo-4-(diethylamino)acetophenone is primarily used as a pharmaceutical intermediate.[4]

Its synthesis is a critical step in the development of more complex molecules. Below is a

representative experimental protocol for its preparation via the bromination of 4'-

(diethylamino)acetophenone. This method is adapted from established procedures for the α-

bromination of acetophenone derivatives.[5]

Experimental Protocol: α-Bromination of 4'-
(diethylamino)acetophenone
Objective: To synthesize α-bromo-4-(diethylamino)acetophenone by the selective bromination

of the α-carbon of 4'-(diethylamino)acetophenone.

Materials:

4'-(diethylamino)acetophenone

Bromine (Br₂)

Acetic acid (glacial)
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Crushed ice

Ethanol (for recrystallization)

Procedure:

Dissolution of Starting Material: In a flask equipped with a dropping funnel and a magnetic

stirrer, dissolve 4'-(diethylamino)acetophenone (1 mmol) in glacial acetic acid (2 mL). Cool

the solution to 0°C using an ice bath.

Bromination: While stirring, add a solution of bromine (1 mmol) in acetic acid (4 mL)

dropwise to the reaction mixture over a period of 30 minutes. Maintain the temperature at

0°C during the addition.

Reaction: After the addition is complete, continue to stir the reaction mixture at room

temperature for 2 hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Quenching and Precipitation: Once the reaction is complete, pour the reaction mixture onto

crushed ice. The crude product will precipitate as a solid.

Isolation and Purification: Collect the solid product by filtration and wash it with cold water.

Dry the solid and then recrystallize it from ethanol to yield pure α-bromo-4-

(diethylamino)acetophenone.

Safety Precautions:

This reaction should be performed in a well-ventilated fume hood.

Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment

(gloves, goggles, lab coat).

Acetic acid is corrosive. Avoid contact with skin and eyes.

Synthesis Workflow
The logical flow of the synthesis process, from starting materials to the final purified product, is

illustrated in the diagram below.
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Caption: Synthesis workflow for α-bromo-4-(diethylamino)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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